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Compound of Interest

Compound Name: Shp2-IN-14

Cat. No.: B12385924 Get Quote

Essential Safety and Handling Guide for Shp2-
IN-14
This guide provides crucial safety and logistical information for the proper handling and

disposal of the research chemical Shp2-IN-14. Adherence to these procedures is vital for

ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Shp2-IN-14 is a potent small molecule inhibitor intended for laboratory research. While a

specific Safety Data Sheet (SDS) for Shp2-IN-14 is not publicly available, data from similar

compounds, such as SHP2-IN-9, indicate potential hazards.[1] Assume the compound is

harmful if swallowed and toxic to aquatic life with long-lasting effects.[1] Therefore, a

comprehensive approach to personal protection is mandatory.

Minimum PPE Requirements:
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PPE Category Specification Rationale

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves.

Prevents skin contact and

absorption. Double-gloving

provides an extra barrier

against potential

contamination.[2]

Eye Protection
ANSI Z87.1-rated safety

glasses or goggles.

Protects eyes from splashes or

aerosolized particles.

Body Protection
A disposable, fluid-resistant

laboratory coat or gown.

Prevents contamination of

personal clothing. Gowns

designed to resist permeability

by hazardous drugs are

recommended.[2][3]

Respiratory Protection
A NIOSH-approved N95

respirator or higher.

Recommended when handling

the powder form outside of a

certified chemical fume hood to

prevent inhalation.[3]

Safe Handling and Operational Workflow
A systematic approach to handling Shp2-IN-14, from preparation to disposal, minimizes the risk

of exposure and contamination.

Experimental Workflow:
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Figure 1. Procedural workflow for handling Shp2-IN-14.
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Step-by-Step Handling Protocol:

Preparation:

Don Appropriate PPE: Before entering the designated handling area, put on all required

personal protective equipment as detailed in the table above.

Prepare Workspace: Work should be conducted in a certified chemical fume hood or a

Class II Biosafety Cabinet to minimize inhalation exposure.[3] The work surface should be

covered with absorbent, disposable bench paper.

Retrieve Compound: Shp2-IN-14 powder should be stored at -20°C.[1] Allow the container

to equilibrate to room temperature before opening to prevent condensation.

Handling:

Weighing: Carefully weigh the desired amount of the powdered compound in the fume

hood. Use anti-static weighing paper or a dedicated spatula. Avoid creating dust.

Solubilization: Prepare stock solutions by dissolving the compound in an appropriate

solvent (e.g., DMSO) within the fume hood. For storage of solutions, it is recommended to

keep them at -80°C.[1]

Experimental Use: For cellular assays, add the solubilized inhibitor to cell cultures as per

the experimental protocol.[4] Handle all treated cell cultures and media as potentially

hazardous.

Post-Handling and Disposal:

Decontamination: Thoroughly decontaminate all surfaces and equipment that came into

contact with Shp2-IN-14 using a suitable disinfectant, such as 70% ethanol, followed by a

detergent-based cleaner.

Waste Disposal:

Solid Waste: All contaminated solid waste, including gloves, bench paper, pipette tips,

and empty vials, must be disposed of in a designated hazardous chemical waste
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container.

Liquid Waste: Unused stock solutions and contaminated liquid media should be

collected in a sealed, labeled hazardous waste container. Do not pour down the drain.

[1]

Doffing PPE: Remove PPE in the reverse order it was put on, taking care to avoid self-

contamination. Dispose of all disposable PPE as hazardous waste. Wash hands

thoroughly with soap and water after removing gloves.

Emergency Procedures
Exposure Scenarios and First Aid:

Exposure Route First Aid Measures

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.[1]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support. Seek

medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

In the event of a spill, evacuate the immediate area and alert laboratory personnel. For small

spills, use an appropriate chemical spill kit, wearing full PPE. For large spills, evacuate the

laboratory and contact the institution's environmental health and safety office.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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